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Compound of Interest

Compound Name: 1,2-Diaminopropane

Cat. No.: B080664 Get Quote

Essential Safety and Handling Guide for 1,2-
Diaminopropane
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,2-Diaminopropane. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Properties
1,2-Diaminopropane is a corrosive and flammable liquid that poses significant health risks.[1]

[2] It can cause severe burns to the skin and eyes, is harmful if absorbed through the skin, and

may cause severe irritation to the respiratory and digestive tracts.[1] The vapor is heavier than

air and can form explosive mixtures with air.[1][3] It is also hygroscopic, meaning it readily

absorbs moisture from the air.[1][4]

Quantitative Data Summary

The physical and chemical properties of 1,2-Diaminopropane are summarized below.
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Property Value References

Molecular Formula C₃H₁₀N₂ [1]

Molecular Weight 74.13 g/mol [1]

Appearance
Clear, colorless liquid with an

ammonia-like odor
[1][5]

Boiling Point 119-120 °C (246-248 °F) [1]

Melting Point -37 °C (-35 °F) [1][6]

Flash Point 33 °C (91.4 °F) [1][7]

Specific Gravity 0.870 g/cm³ at 25 °C [1]

Vapor Density 2.6 (Heavier than air) [1]

Autoignition Temp. 360 °C (680 °F) [1]

Explosive Limits Lower: 2.2% / Upper: 11.1% [1]

Solubility Soluble in water [1]

Occupational Exposure Limits
None established by ACGIH,

NIOSH, or OSHA
[1][8]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 1,2-Diaminopropane, strict adherence to PPE protocols is

mandatory.
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Exposure Route Required PPE
Specifications & Best
Practices

Eye/Face Protection Safety Goggles & Face Shield

Wear tightly fitting chemical

safety goggles compliant with

OSHA 29 CFR 1910.133 or

EN166.[1][2] An 8-inch

minimum face shield is

required to protect against

splashes.[4]

Skin Protection
Chemical-Resistant Gloves &

Lab Coat/Apron

Wear appropriate protective

gloves; consult the glove

manufacturer's specifications

for compatibility.[4] A

chemically resistant lab coat,

apron, or coveralls must be

worn to prevent skin contact.

[1][2] Contaminated shoes

must be destroyed.[1]

Respiratory Protection Fume Hood or Respirator

All handling should occur in a

certified chemical fume hood.

[2] If ventilation is inadequate,

a respiratory protection

program that meets OSHA 29

CFR 1910.134 and ANSI

Z88.2 or European Standard

EN 149 must be followed.[1][2]

For emergencies like spills, a

self-contained breathing

apparatus (SCBA) is

necessary.[1][3]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 1,2-Diaminopropane. The following

workflow outlines the key steps for safe handling from preparation to completion.
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Preparation Phase

PPE Phase

Handling Phase

Post-Handling Phase

Verify Fume Hood & Safety Equipment
(Eyewash, Shower, Fire Extinguisher)

Gather All Necessary Materials

Don PPE:
Lab Coat -> Gloves -> Goggles -> Face Shield

Ground & Bond Containers
Before Transfer

Perform Work Within Fume Hood

Keep Containers Tightly Closed

Segregate & Label Waste

Doff PPE in Reverse Order

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 1,2-Diaminopropane.
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Procedural Steps:

Preparation: Before starting, ensure a certified chemical fume hood, eyewash station, and

safety shower are accessible and operational.[1] Keep away from all sources of ignition.[4]

PPE: Don all required PPE as specified in the table above. Gloves must be inspected for

integrity before use.[4]

Handling: Use spark-proof tools and explosion-proof equipment.[1] Ground and bond all

containers during material transfer to prevent static discharge.[1] Avoid creating mists or

vapors.

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[1] The

container must be kept tightly closed and protected from moisture as the chemical is

hygroscopic.[1][4]

Decontamination: After handling, remove PPE carefully to avoid self-contamination. Wash

hands and any potentially exposed skin thoroughly with soap and water.[4]

Emergency Procedures: Spill and Exposure
Immediate and correct response to a spill or exposure is critical to minimizing harm.

Spill Response Protocol

In the event of a spill, follow this emergency workflow.
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Spill Detected

Eliminate Ignition Sources
(Flames, Sparks, Heat)

Evacuate & Isolate Area
(min. 50 meters / 150 feet)

Don Full PPE
(including SCBA/Respirator)

Ventilate the Area

Contain Spill with Inert Material
(Sand, Earth, Vermiculite)

Collect Absorbed Material
(Use Non-Sparking Tools)

Place Waste in Sealed Container

Decontaminate Area & Equipment

Dispose of Waste via Licensed Service

Click to download full resolution via product page

Emergency Workflow for a 1,2-Diaminopropane Spill.
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First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 30 minutes, occasionally lifting

the upper and lower eyelids.[1] Get immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Flush skin with plenty of water for at least 15

minutes.[1] Get immediate medical attention.[1]

Inhalation

Move the victim to fresh air immediately.[1] If

breathing is difficult, administer oxygen.[1] Do

not use mouth-to-mouth resuscitation.[1] Seek

immediate medical attention.[1] Inhalation may

cause delayed lung edema.[1][3]

Ingestion

Do NOT induce vomiting.[1] If the victim is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water.[1] Never give

anything by mouth to an unconscious person.[1]

Get immediate medical attention.[1]

Disposal Plan
Proper disposal is mandatory to ensure environmental safety and regulatory compliance.

Procedural Steps for Disposal:

Do Not Dispose Down the Drain: Under no circumstances should 1,2-Diaminopropane or its

containers be disposed of in the sewer system.[9]

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,

in a designated, properly labeled, and sealed container.[9] Do not mix with other waste

materials.[9]
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Container Disposal: Empty containers retain product residue and are considered hazardous.

[1][9] They must be handled and disposed of in the same manner as the chemical itself.[9]

Professional Disposal Service: Arrange for a licensed professional waste disposal company

to collect and manage the waste.[4][9] Disposal must adhere to all applicable federal, state,

and local environmental regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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